3-iodo-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-iodo-1-propan-2-ylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C7H9IN2O2/c1-4(2)10-3-5(7(11)12)6(8)9-10/h3-4H,1-2H3,(H,11,12)
• InChI Key: YLIIIGMONADNAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=N1)I)C(=O)O
• Molecular Formula: C7H9IN2O2
• Molecular Weight: 280.06 g/mol
• CAS RN: 1946823-02-4

Description

3-iodo-1-(propan-2-yl)-1H-pyrazole is a chemical compound with the CAS Number: 1266115-22-3. It has a molecular weight of 236.06. The compound is typically stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H9IN2/c1-5(2)9-4-3-6(7)8-9/h3-5H,1-2H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyrazole-Dicarboxylate Acid Derivatives : Pyrazole-dicarboxylate acid derivatives, including 1-(carboxymethyl)-5-methyl-1H-pyrazole-3-carboxylic acid, were synthesized and characterized. These derivatives were used to study their coordination and crystallization properties with various metals, leading to the formation of mononuclear chelate complexes (Radi et al., 2015).

• Functionalization and Reaction Studies : Experimental and theoretical studies on the functionalization reactions of pyrazole-3-carboxylic acid derivatives have been conducted. These studies provide insights into the synthesis of novel compounds and their potential applications in various fields (Yıldırım, Kandemirli, & Demir, 2005).

• Crystal Structure Analysis : The crystal structure of pyrazole derivatives, such as 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid, has been determined, highlighting the significance of hydrogen bonding and molecular conformations in solid-state chemistry (Kumarasinghe, Hruby, & Nichol, 2009).

Potential Applications in Materials Science

• Optical Nonlinearity Studies : N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates have been synthesized and characterized for their optical nonlinearity, indicating potential applications in optical limiting and other photonic technologies (Chandrakantha et al., 2013).

Biological Applications

• Antimicrobial Activity of Chitosan Schiff Bases : Heteroaryl pyrazole derivatives have been synthesized and used to form Schiff bases with chitosan. These compounds demonstrated significant antimicrobial activity, suggesting potential use in medical and pharmaceutical applications (Hamed et al., 2020).

• Insecticidal Activity of Pyrazole Derivatives : Novel pyrazole-5-carboxamide derivatives have been synthesized and showed promising insecticidal activity against lepidopterous pests, indicating their potential as agricultural pesticides (Jue-ping, 2011).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.